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molecular formula C13H17NO2 B8305042 5-Methyl-6-(2-methyl-propenyl)-nicotinic acid ethyl ester

5-Methyl-6-(2-methyl-propenyl)-nicotinic acid ethyl ester

Cat. No. B8305042
M. Wt: 219.28 g/mol
InChI Key: LENPDWMVAPTFCY-UHFFFAOYSA-N
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Patent
US08598208B2

Procedure details

5-Methyl-6-(2-methyl-propenyl)-nicotinic acid ethyl ester (3.98 g, 18.2 mmol) is dissolved in THF (100 mL) and methanol (100 mL), Pd/C (500 mg, 10% Pd) is added and the mixture is stirred under 1 atm H2 at rt for 15 h. The catalyst is filtered off and the filtrate is evaporated to give 6-isobutyl-5-methyl-nicotinic acid ethyl ester (3.76 g) as a colourless oil; LC-MS: tR=0.75 min; [M+1]+=222.15; 1H NMR (CDCl3) δ 0.97 (d, J=6.8 Hz, 6H), 1.42 (t, J=7.3 Hz, 3H), 2.20 (hept, J=6.8 Hz, 1H), 2.38 (s, 3H), 2.75 (d, J=7.0 Hz, 2H), 4.41 (q, J=7.3 Hz, 2H), 8.03 (d, J=1.8 Hz, 1H), 9.00 (d, J=2.0 Hz, 1H).
Name
5-Methyl-6-(2-methyl-propenyl)-nicotinic acid ethyl ester
Quantity
3.98 g
Type
reactant
Reaction Step One
Name
THF
Quantity
100 mL
Type
solvent
Reaction Step One
Name
methanol
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
Pd/C
Quantity
500 mg
Type
catalyst
Reaction Step Two
Name
6-isobutyl-5-methyl-nicotinic acid ethyl ester

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4](=[O:16])[C:5]1[CH:10]=[C:9]([CH3:11])[C:8]([CH:12]=[C:13]([CH3:15])[CH3:14])=[N:7][CH:6]=1)[CH3:2]>C1COCC1.CO.[Pd]>[CH2:1]([O:3][C:4](=[O:16])[C:5]1[CH:10]=[C:9]([CH3:11])[C:8]([CH2:12][CH:13]([CH3:15])[CH3:14])=[N:7][CH:6]=1)[CH3:2]

Inputs

Step One
Name
5-Methyl-6-(2-methyl-propenyl)-nicotinic acid ethyl ester
Quantity
3.98 g
Type
reactant
Smiles
C(C)OC(C1=CN=C(C(=C1)C)C=C(C)C)=O
Name
THF
Quantity
100 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
methanol
Quantity
100 mL
Type
solvent
Smiles
CO
Name
Pd/C
Quantity
500 mg
Type
catalyst
Smiles
[Pd]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture is stirred under 1 atm H2 at rt for 15 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The catalyst is filtered off
CUSTOM
Type
CUSTOM
Details
the filtrate is evaporated

Outcomes

Product
Details
Reaction Time
 15 h
Name
6-isobutyl-5-methyl-nicotinic acid ethyl ester
Type
product
Smiles
C(C)OC(C1=CN=C(C(=C1)C)CC(C)C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 3.76 g
YIELD: CALCULATEDPERCENTYIELD 93.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.